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Compound of Interest

Compound Name: SuU056

Cat. No.: B11935225

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-metastatic properties of
SU056, a novel Y-box binding protein 1 (YB-1) inhibitor, against the standard-of-care
chemotherapy, paclitaxel, in preclinical models of ovarian cancer. The data presented is based
on published experimental findings and aims to offer an objective evaluation of SU056's
potential as an anti-metastatic agent.

Performance Comparison: SU056 vs. Paclitaxel

The following tables summarize the in vivo efficacy of SU056, both as a monotherapy and in

combination with paclitaxel, in inhibiting tumor growth and metastasis in ovarian cancer mouse
models.

Table 1: In Vivo Efficacy of SU056 Monotherapy in an Ovarian Cancer Mouse Model
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Table 2: Synergistic Anti-Tumor Effect of SU056 and Paclitaxel in an Ovarian Cancer Mouse
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Experimental Protocols

A detailed methodology for a representative in vivo metastasis study is provided below. This

protocol is a synthesis of established methods for ovarian cancer metastasis models.

Orthotopic Murine Model of Ovarian Cancer Metastasis
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This experimental workflow is designed to assess the anti-metastatic efficacy of therapeutic
agents in a clinically relevant model of ovarian cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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